2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid

• IUPAC Name: 2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetic acid
• InChI: InChI=1S/C23H21N5O5/c1-25-20-19(21(31)28(23(25)32)14-18(29)30)27-13-5-12-26(22(27)24-20)15-8-10-17(11-9-15)33-16-6-3-2-4-7-16/h2-4,6-11H,5,12-14H2,1H3,(H,29,30)
• InChI Key: PGKHCJIVFJXXIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)O)N3CCCN(C3=N2)C4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C23H21N5O5
• Molecular Weight: 447.4 g/mol
• CAS No.: 899988-57-9

Description

2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid is a complex organic compound with a unique structure that includes a pyrimido[1,2-g]purin core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid typically involves multiple steps, starting from simpler organic molecules. The process often includes:

Formation of the pyrimido[1,2-g]purin core: This step involves the cyclization of precursor molecules under specific conditions, often using catalysts and solvents to facilitate the reaction.

Introduction of the phenoxyphenyl group: This step involves the substitution reaction where the phenoxyphenyl group is introduced to the core structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can alter the oxidation state of the compound, potentially leading to the formation of new functional groups.

Reduction: This reaction can reduce certain functional groups within the compound, potentially altering its reactivity and properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s activity and interactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. Conditions such as temperature, pressure, and solvent choice are critical to achieving the desired reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction might yield a more saturated compound.

Scientific Research Applications

2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as a precursor in various organic synthesis reactions.

Biology: It may have potential as a biochemical probe to study specific biological pathways or interactions.

Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory, antiviral, or anticancer activities.

Industry: It may be used in the development of new materials or as a component in specialized industrial processes.

Mechanism of Action

The mechanism of action of 2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Indole derivatives: These compounds share some structural similarities and have diverse biological activities.

Benzimidazole derivatives: These compounds are known for their antimicrobial and anticancer properties.

Pyrazoline derivatives: These compounds have shown potential in various pharmacological applications.

Uniqueness

What sets 2-[1-methyl-2,4-dioxo-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-yl]acetic acid apart is its unique pyrimido[1,2-g]purin core structure, which may confer distinct biological and chemical properties not found in other similar compounds.